4,5,10-Trihydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carbaldehyde
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Overview
Description
Priverogenin a, also known as DRC, belongs to the class of organic compounds known as triterpenoids. These are terpene molecules containing six isoprene units. Priverogenin a exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, priverogenin a is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, priverogenin a can be found in herbs and spices and tea. This makes priverogenin a a potential biomarker for the consumption of these food products.
Scientific Research Applications
Molecular Modeling and Spectroscopy
Kumar and Mishra (2007) reported on the synthesis and properties of a bismuth organic framework using a compound with structural similarities to the query chemical. They explored the conformational changes and binding abilities through spectroscopic measurements such as IR, 1H NMR, and UV-vis, along with molecular modeling and X-ray powder diffractometry (Kumar & Mishra, 2007).
Synthesis and Cyclization Studies
Hörndler and Hansen (1997) conducted research on the synthesis of heptalenocarbaldehydes, a group that includes compounds structurally related to the query chemical. Their study focused on thermal cyclization and the generation of various related compounds, offering insights into the reactivity and potential applications of these types of chemicals (Hörndler & Hansen, 1997).
Reactions and Antibacterial Activity
Görlitzer, Kramer, and Boyle (2000) synthesized a series of carbaldehydes, including those structurally related to the query chemical. Their work included reactions with various compounds and assessment of antibacterial activity, indicating potential applications in the development of new antibiotics or biologically active compounds (Görlitzer, Kramer, & Boyle, 2000).
Photocycloaddition and Synthesis
Tietz, Bergmann, and Brüggemann (1983) explored the photocycloaddition of enamine-carbaldehydes, a category that includes compounds similar to the query chemical. Their research offers insights into the synthesis of tetrahydropyridines, a process potentially relevant to the development of novel compounds for various applications (Tietz, Bergmann, & Brüggemann, 1983).
Properties
CAS No. |
18443-26-0 |
---|---|
Molecular Formula |
C30H48O4 |
Molecular Weight |
472.7 g/mol |
IUPAC Name |
4,5,10-trihydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carbaldehyde |
InChI |
InChI=1S/C30H48O4/c1-25(2)14-19-18-8-9-21-27(5)12-11-22(32)26(3,4)20(27)10-13-28(21,6)29(18,7)16-24(34)30(19,17-31)23(33)15-25/h8,17,19-24,32-34H,9-16H2,1-7H3 |
InChI Key |
QBWHAELJLKYXDB-HRQAAHFGSA-N |
SMILES |
CC1(CC2C3=CCC4C5(CCC(C(C5CCC4(C3(CC(C2(C(C1)O)C=O)O)C)C)(C)C)O)C)C |
Canonical SMILES |
CC1(CC2C3=CCC4C5(CCC(C(C5CCC4(C3(CC(C2(C(C1)O)C=O)O)C)C)(C)C)O)C)C |
melting_point |
198-202°C |
physical_description |
Solid |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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